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Antimicrobial Profile of Glyceryl 1-monooctanoate

Glyceryl 1-monooctanoate is a glycerol monolaurate derivative recognized for its broad-spectrum

antimicrobial properties. It is effective against pathogenic yeasts like Candida albicans, as well as Gram-

positive and Gram-negative bacteria [1] [2]. The following table summarizes its key biological activities:

Organism
Category

Specific Organisms Tested Key Activity Findings

Pathogenic Yeast Candida albicans MIC: 200 mg/L (0.2 mg/mL) [1].

Candida parapsilosis Suppressed growth [1] [2].

Saprophytic Fungi Aspergillus niger, Penicillium spp.,
Alternaria sp., Phoma sp.

Growth inhibition observed at 0-32.5
mg/L over 30 days [1].

Pathogenic Fungi Trichophyton mentagrophytes,
Trichophyton rubrum

Growth inhibition observed at 0-32.5
mg/L over 30 days [1].

Gram-positive
Bacteria

Staphylococcus aureus Suppressed growth [1] [2].
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Organism
Category

Specific Organisms Tested Key Activity Findings

Gram-negative
Bacteria

Escherichia coli, Klebsiella pneumoniae Suppressed growth [1] [2].

Protocol: Broth Microdilution for MIC Assay

This protocol is adapted from standard methods [3] [4] for determining the Minimum Inhibitory

Concentration (MIC) of Glyceryl 1-monooctanoate against Candida albicans.

Reagents and Equipment

Strain: Candida albicans (e.g., reference strain ATCC 90028).
Test Compound: Glyceryl 1-monooctanoate (CAS 502-54-5).

Media:
RPMI 1640 with L-glutamine, without sodium bicarbonate, buffered to pH 7.0 with 0.165 M

MOPS [3] [4].
YPD (1% yeast extract, 2% bactopeptone, 2% glucose) for routine culture [3].

Solvent: DMSO (for preparing stock solution of Glyceryl 1-monooctanoate).
Equipment: 96-well flat-bottom microtiter plates, multichannel pipette, microplate reader, incubator.

Preparation of Inoculum

Grow an overnight culture of C. albicans in YPD or RPMI medium at 35°C with agitation [3] [4].
Measure the optical density at 600 nm (OD600) and adjust the cell concentration in fresh medium to a

density of approximately 1-5 x 10³ CFU/mL for the final test inoculum [3] [4].

Preparation of Drug Dilution Plate

Prepare a 2x stock solution of Glyceryl 1-monooctanoate in RPMI medium. A 400 mg/L stock is

needed for a final test concentration of 200 mg/L. Note that the compound may require brief
sonication for proper dissolution [2].

Using a 96-well plate, add 100 µL of RPMI medium to all wells from columns 1 to 11.
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Add 200 µL of the 2x drug stock solution to column 12.

Perform a two-fold serial dilution: Transfer 100 µL from column 12 to column 11, mix thoroughly,
and continue this process to column 2. Discard 100 µL from column 2. Column 1 serves as the

growth control (no drug) [3].

Inoculation and Incubation

Add 100 µL of the adjusted fungal inoculum to each well of the dilution plate, resulting in a final
volume of 200 µL per well and the desired final drug concentrations [3].

Incubate the plate statically at 35°C for 24-48 hours [4].

Reading and Interpretation

After incubation, measure the OD630 of each well using a microplate reader. Alternatively, visually

inspect the wells for turbidity.
The MIC is defined as the lowest concentration of Glyceryl 1-monooctanoate at which a significant
reduction (typically ≥50% or ≥80%) in turbidity is observed compared to the growth control well [3]
[4].

For quality control, ensure that the growth in the control well (column 1) is adequate.

The workflow for this protocol is summarized in the following diagram:
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Start MIC Assay

Prepare RPMI-1640 Media
(Buffered with MOPS, pH 7.0)

Prepare C. albicans Inoculum
(Adjust to 1-5 x 10³ CFU/mL)

Prepare 2x Glyceryl
1-monooctanoate Stock

Perform 2-Fold Serial
Dilution in 96-Well Plate

Add 100 µL Inoculum
to All Wells

Incubate Plate
35°C for 24-48 hours, Static

Read OD630 or
Visual Inspection

Determine MIC as Lowest
Concentration with Significant

Growth Inhibition
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MIC Value Obtained

Click to download full resolution via product page

Application Notes for Researchers

Solubility Considerations: Glyceryl 1-monooctanoate is lipophilic. For in vitro assays, it can be

dissolved in DMSO at a high concentration (e.g., 100 mg/mL) and then diluted in aqueous medium
with brief sonication to create a homogenous solution [2].

Synergy Potential: Research on analogous compounds like Glycerol Monolaurate (GML) shows
synergy with specific antibiotics (e.g., gentamicin) against biofilms [5]. Consider investigating

Glyceryl 1-monooctanoate in combination with other antifungals.
Beyond MIC - MBC: To determine if the effect is fungicidal (killing) or fungistatic (growth inhibition),

perform a Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) assay by subculturing
from clear MIC wells onto drug-free agar plates [6].

Quality Control: Always include reference strains with known MICs (e.g., C. albicans ATCC 90028)
to ensure the accuracy and reproducibility of your assay system [4].

Critical Considerations for Antifungal Testing

MIC Phenomena: Be aware of phenomena like trailing growth (incomplete growth inhibition at high

concentrations, common with azoles) or the paradoxical effect (re-growth at high concentrations of
echinocandins), which can complicate MIC reading [7]. These effects highlight adaptive fungal

responses and may impact the correlation between in vitro MIC and in vivo outcome.
Assay Standardization: Small variations in inoculum density, incubation time, temperature, and

medium composition can significantly affect MIC results. Adhering strictly to standardized protocols is
crucial for generating reliable and comparable data [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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concentration-candida-albicans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.chemsrc.com/en/baike/600327.html
https://www.medchemexpress.com/glyceryl-1-monooctanoate.html?srsltid=AfmBOorqEf3IUtpLWdnUAE1FfzwmmXLzKT9WHSyJcCeuKjw26t74yaAU
https://en.bio-protocol.org/en/bpdetail?id=252&type=0
https://www.nature.com/articles/s41598-024-74068-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC4249351/
https://pubmed.ncbi.nlm.nih.gov/41036846/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6787722/
https://www.smolecule.com/products/b536006#glyceryl-1-monooctanoate-minimum-inhibitory-concentration-candida-albicans
https://www.smolecule.com/products/b536006#glyceryl-1-monooctanoate-minimum-inhibitory-concentration-candida-albicans
https://www.smolecule.com/products/b536006#glyceryl-1-monooctanoate-minimum-inhibitory-concentration-candida-albicans
https://www.smolecule.com/products/b536006#glyceryl-1-monooctanoate-minimum-inhibitory-concentration-candida-albicans
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s536006?utm_src=pdf-bulk
https://www.smolecule.com/products/s536006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s536006?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

